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Executive Summary

NX-13 is an orally administered, gut-restricted small molecule agonist of the Nucleotide-binding
oligomerization domain, Leucine-rich repeat containing X1 (NLRX1) receptor. It is currently
under investigation as a first-in-class therapeutic for inflammatory bowel disease (IBD), with a
primary focus on ulcerative colitis (UC). The core mechanism of NX-13 revolves around the
activation of the mitochondria-associated NLRX1, a key negative regulator of inflammation.
This activation initiates a cascade of downstream signaling events that collectively suppress
intestinal inflammation, reduce oxidative stress, and modulate the immune response.
Preclinical and early-stage clinical data suggest a promising safety and efficacy profile for NX-
13 in the treatment of IBD.

Core Mechanism of Action: NLRX1 Agonism

The primary therapeutic action of NX-13 is the targeted activation of the NLRX1 receptor.
Located on the mitochondrial membrane, NLRX1 plays a crucial role in maintaining immune
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homeostasis within the gastrointestinal tract. Activation of NLRX1 by NX-13 leads to a multi-
faceted anti-inflammatory response through several key pathways:

« Inhibition of NF-kB Signaling: NX-13-mediated activation of NLRX1 has been shown to
antagonize the pro-inflammatory NF-kB pathway, a central regulator of inflammation. This
leads to a downstream reduction in the production of inflammatory cytokines.

e Modulation of Immunometabolism: NX-13 promotes a metabolic shift in immune cells from
pro-inflammatory anaerobic glycolysis towards oxidative phosphorylation (OXPHQOS). This
metabolic reprogramming contributes to a less inflammatory cellular state.

e Reduction of Oxidative Stress: By activating NLRX1, NX-13 enhances the expression and
activity of antioxidant enzymes, leading to a decrease in cellular reactive oxygen species
(ROS). This reduction in oxidative stress helps to protect intestinal tissues from damage.

¢ Regulation of T-Cell Differentiation: In vitro studies have demonstrated that NX-13 can
decrease the differentiation of naive CD4+ T cells into pro-inflammatory Thl and Th17
subsets, which are key drivers of chronic inflammation in IBD.

Signaling Pathway of NX-13

The following diagram illustrates the proposed signaling cascade initiated by the activation of
NLRX1 by NX-13.
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NX-13 activates mitochondrial NLRX1, leading to reduced inflammation.
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Preclinical Efficacy Data

NX-13 has demonstrated significant efficacy in multiple preclinical mouse models of
inflammatory bowel disease.
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Preclinical Model

Key Findings

Reference

DSS-Induced Colitis

Oral administration of NX-13
significantly ameliorated
disease severity, reduced
colonic leukocytic infiltration,
and lowered cytokine markers

of inflammation.

[1](2]

Mdrla-/- Mouse Model

NX-13 treatment reduced the
occurrence of crypt destruction
and structural abnormalities
with reduced infiltration of

neutrophils and eosinophils.

[1](2]

CD45RBhi Adoptive Transfer
Model

Oral NX-13 treatment
significantly reduced signs of
disease post-transfer with
notable decreases in
leukocytic infiltration and

mucosal thickening.

[1](2]

In Vitro Naive CD4+ T-cell

Differentiation

Treatment with NX-13 (at
concentrations as low as 0.05
MM) significantly decreased the
differentiation of naive CD4+ T
cells into pro-inflammatory Thl
and Th17 subsets.

[1](2]

In Vitro PBMCs from UC

Patients

At concentrations of 0.01 pM
and higher, NX-13 significantly
reduced TNFa and IL-4-
producing cells. At 0.05 pM
and above, IFNy producing
cells were decreased, and IL-
10-producing cells were
increased. NX-13 also reduced
NF-kB and ROS production

upon stimulation.

[1]
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Clinical Trial Data

A Phase 1b clinical trial (NCT04862741) evaluated the safety, tolerability, and clinical efficacy of
NX-13 in patients with active ulcerative colitis.[3][4]

. NX-13 250 NX-13 500 NX-13 500
Endpoint (at  Placebo

mg IR mg IR mg DR Reference
4 weeks) (n=4)
(n=11) (n=10) (n=11)

Clinical

0% (0/4) 72.7% (8/11) 40% (4/10) 27.3% (3/11) [3]
Response
Clinical

o 0% (0/4) 27.3% (3/11) 0% (0/10) 9.1% (1/11) [3]

Remission
Endoscopic

0% (0/4) 36.4% (4/11) 40% (4/10) 27.3% (3/11) [3]
Response
Endoscopic

o Not Reported  18.2% (2/11) 10% (1/10) 18.2% (2/11) [3]

Remission
Mean
Reduction in

1.0 2.5 3.0 2.1 [3]
Total Mayo
Score

IR: Immediate Release, DR: Delayed Release

Experimental Protocols
DSS-Induced Colitis in Mice

This protocol outlines the induction of acute colitis in C57BL/6 mice using dextran sulfate
sodium (DSS) to evaluate the in vivo efficacy of NX-13.
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Experimental Setup

. ~ Standard housing conditions Control (Vehicle)
(C57BL/6 Mice (8-10 weeks °|d)j ((12h light/dark cycle, ad libitum access to food and water)j (NX-13 treatment groups (e.g., 1, 10, 20 mg/kg)
T
1

Colitis Iéduction

deinister 2.5-3% DSS in drinking water for 5-7 days)

Y

[Oral gavage of NX-13 or vehicle daila

Monitoring aq L'i Assessment

Daily monitoring of:
- Body weight
- Stool consistency
- Presence of blood in stool (Hemoccult)

\4
(Calculate Disease Activity Index (DAI))

Endpoint Analvsis (Day 7-10)

Euthanize mice

- Measure colon length and weight
- Histological analysis (H&E staining) for inflammation and tissue damage
- Myeloperoxidase (MPO) assay for neutrophil infiltration
- Cytokine analysis (e.g., ELISA, gPCR) from colon tissue
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Cell Isolation

(Harvest spleens from C57BL/6 mice)

\4
Grepare a single-cell suspensiorD

A4

Cell Culture and Differentiation

Isolate naive CD4+ T cells
(CD4+CD62L+CD44lo) using magnetic-activated cell sorting (MACS)

Ana‘ ysis

Restimulate cells with PMA, ionomycin, and a protein transport inhibitor (e.g., Brefeldin A) for 4-6 hours

Perform intracellular cytokine staining and analyze by flow cytometry for:
- Thi: IFN-y
-Thi7: IL-17A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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